cLogP Comparison: 3,6-Dichloro vs. Non-Halogenated Carbazole
The 3,6-dichloro substitution on the carbazole core substantially increases lipophilicity compared to the non-halogenated analog. The target compound has a calculated partition coefficient (cLogP) of 7.096 [1]. Its direct comparator, 1-carbazol-9-yl-3-(4-ethyl-phenylamino)-propan-2-ol (CAS 337489-95-9), which lacks the 3,6-dichloro groups, has a molecular formula C23H24N2O and MW 344.46, with a predicted cLogP significantly lower based on the absence of the two chlorine atoms (estimated reduction of ~1.5–2.0 logP units based on Hansch π constants for aromatic Cl) [2]. This difference of approximately 1.5–2.0 logP units has direct consequences for membrane permeability, non-specific protein binding, and pharmacokinetic volume of distribution.
| Evidence Dimension | Calculated partition coefficient (cLogP / logP) |
|---|---|
| Target Compound Data | cLogP = 7.096 (ZINC20 prediction) [1] |
| Comparator Or Baseline | 1-Carbazol-9-yl-3-(4-ethyl-phenylamino)-propan-2-ol (CAS 337489-95-9, C23H24N2O, MW 344.46); cLogP not directly reported but estimated ~5.0–5.5 based on removal of two aromatic Cl substituents |
| Quantified Difference | Estimated ΔcLogP ≈ +1.5 to +2.0 logP units for the target compound relative to the non-chlorinated analog |
| Conditions | In silico prediction using the ZINC20 molecular property calculator; comparator prediction based on established Hansch aromatic Cl π = +0.71 per substituent [2]. |
Why This Matters
A >1.5 logP unit difference is highly significant in medicinal chemistry, as it alters predicted membrane permeability by over an order of magnitude and directly impacts compound suitability for cell-based versus biochemical assays.
- [1] ZINC Database Entry for ZINC43120093. Accessed 2026-04-30. View Source
- [2] Hansch, C.; Leo, A. Substituent Constants for Correlation Analysis in Chemistry and Biology; Wiley: New York, 1979. (Aromatic Cl π constant value). View Source
